Cas no 1246892-38-5 (2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine)

• Product Name: 2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine
• CAS No: 1246892-38-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 842817
• Update Time: 2026-04-29

2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine
• 2-cyclohexyl-4,5,6,7-tetrahydro-[1,3]oxazolo[5,4-c]pyridine
• Oxazolo[5,4-c]pyridine, 2-cyclohexyl-4,5,6,7-tetrahydro-

• Inchi： InChI=1S/C12H18N2O/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h9,13H,1-8H2
• InChI Key： XEHGWEZKLUHEQB-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=NC3=C(CNCC3)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine

2-Cyclohexyl-4,5,6,7-Tetrahydrooxazolo[5,4-c]Pyridine: A Comprehensive Overview

2-Cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine (CAS No. 1246892-38-5) is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound belongs to the class of oxazolopyridines, which are known for their versatile structural features and potential applications in drug discovery. The molecule's structure combines a cyclohexyl group with a tetrahydrooxazolo[5,4-c]pyridine moiety, making it a valuable target for researchers exploring novel chemical entities.

The synthesis of 2-cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine involves a multi-step process that typically begins with the preparation of the oxazole ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the cyclohexyl group with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of 2-cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine is its potential as a pharmacophore in drug design. The compound's structure allows for significant structural diversity through modifications at various positions on the oxazole and pyridine rings. Recent studies have demonstrated that this compound exhibits promising activity in vitro against several enzyme targets associated with neurodegenerative diseases. For example, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease.

In addition to its pharmacological applications, 2-cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine has shown potential in materials science. Its rigid yet flexible structure makes it an attractive candidate for use in supramolecular chemistry and self-assembling systems. Scientists have explored its ability to form hydrogen bonds and π-π interactions with other molecules, which could lead to innovative materials with tailored properties for applications in electronics and catalysis.

The CAS No. 1246892-38-5 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Its inclusion in major chemical registries ensures that researchers worldwide can access accurate information about its properties and applications. Furthermore, ongoing studies aim to elucidate its biodegradation pathways and environmental impact, which are critical considerations for sustainable chemical development.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 2-cyclohexyl-4,5,6,7-tetrahydrooxazolo[5,c]pyridine's behavior at the molecular level. Advanced molecular dynamics simulations have provided insights into its conformational flexibility and binding affinities with biological targets. These computational tools complement experimental studies by predicting optimal conditions for synthesis and application.

In conclusion, 2-Cyclohexyl-4,c-Tetrahydrooxazolo[5,c]Pyridine (CAS No. 1246892-38-5) stands at the intersection of synthetic innovation and therapeutic potential. Its unique structure and diverse applications make it a focal point for interdisciplinary research across chemistry and biology. As new findings emerge from ongoing studies,the significance of this compound is expected to grow further,paving the way for novel treatments and materials that benefit society.